Cas no 131747-24-5 (Hexadecanoic acid,11-[[O-6-deoxy-b-D-glucopyranosyl-(1®4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)-)

• Product Name: Hexadecanoic acid,11-[[O-6-deoxy-b-D-glucopyranosyl-(1®4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)-
• CAS No: 131747-24-5
• MF: C₄₅H₇₈O₂₀
• MW: 939.088837146759
• CID: 145530
• PubChem ID: 195688
• Update Time: 2025-04-19

Hexadecanoic acid,11-[[O-6-deoxy-b-D-glucopyranosyl-(1®4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)- Chemical and Physical Properties

Names and Identifiers

• scammonin II
• 11-(O-Glucopyranosyl-(1-4)-O-6-deoxy-2-O-(2-methyl-1-oxobutyl)mannopyranosyl-(1-2)-glucopyranosyl-(1-2)-6-deoxyglucopyranosyl)oxy-11-hydroxyhexadecanoic acid, intramol 1,3'''-ester
• 2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)-
• 2)-O-b-D-glucopyranosyl-(1&reg
• 4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1&
• 4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1&reg
• 4,5,11,12-tetrah
• Hexadecanoic acid, 11-((O-6-deoxy-beta-D-glucopyranosyl-(1-4)-O-(S)-6-deoxy-2-O-(2-methyl-1-oxobutyl)-alpha-L-mannopyranosyl-(1-2)-O-beta-D-glucopyranosyl-(1-2)-6-deoxy-beta-D-glucopyranosyl)oxy)-, intramol. 1,3'''-ester, (S)-
• [4,5,11,12-tetrahydroxy-6-(hydroxymethyl)-13,31-dimethyl-27-oxo-17-pentyl-30-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,7,9,14,16,28,32-heptaoxatetracyclo[27.3.1.03,8.010,15]tritriacontan-33-yl] 2-methylbutanoate
• 131747-24-5
• Hexadecanoic acid,11-[[O-6-deoxy-b-D-glucopyranosyl-(1®4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)-

• Inchi： 1S/C45H78O20/c1-7-9-15-18-26-19-16-13-11-10-12-14-17-20-28(47)61-39-36(63-42-35(54)32(51)29(48)23(4)56-42)25(6)58-45(40(39)62-41(55)22(3)8-2)65-38-34(53)31(50)27(21-46)60-44(38)64-37-33(52)30(49)24(5)57-43(37)59-26/h22-27,29-40,42-46,48-54H,7-21H2,1-6H3
• InChI Key： QHKWTUIZHFKQCZ-UHFFFAOYSA-N
• SMILES： O1C2C(C(C(C(C)O2)OC2C(C(C(C(C)O2)O)O)O)OC(CCCCCCCCCC(CCCCC)OC2C(C(C(C(C)O2)O)O)OC2C1C(C(C(CO)O2)O)O)=O)OC(C(C)CC)=O

Computed Properties

• Exact Mass: 938.50874
• Monoisotopic Mass: 938.50864487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 65
• Rotatable Bond Count: 11
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 288Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 288.28

Hexadecanoic acid,11-[[O-6-deoxy-b-D-glucopyranosyl-(1®4)-O-6-deoxy-2-O-[(2S)-2-methyl-1-oxobutyl]-a-L-mannopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-6-deoxy-b-D-glucopyranosyl]oxy]-, intramol. 1,3'''-ester,(11S)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides